Cas no 68534-33-8 (Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-)
68534-33-8 structure
Product Name:Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-
CAS No:68534-33-8
MF:C13H8ClNO2
MW:245.661122322083
CID:392965
PubChem ID:20495176
Update Time:2025-04-19
Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)-
- 5-chloro-2-(3-hydroxyphenoxy)benzonitrile
- AKGACDRSFNWHOY-UHFFFAOYSA-N
- DTXSID00608085
- 68534-33-8
- AKOS006090005
- 3-(2'-cyano-4'-chlorophenoxy)-phenol
- SCHEMBL11190089
-
- Inchi: 1S/C13H8ClNO2/c14-10-4-5-13(9(6-10)8-15)17-12-3-1-2-11(16)7-12/h1-7,16H
- InChI Key: AKGACDRSFNWHOY-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C#N)C=1)OC1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 245.0243562g/mol
- Monoisotopic Mass: 245.0243562g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 53.2Ų
Benzonitrile, 5-chloro-2-(3-hydroxyphenoxy)- Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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